Cas no 7184-99-8 (4-(2-Hydroxyethyl)thiobenzoic Acid)

• Product Name: 4-(2-Hydroxyethyl)thiobenzoic Acid
• CAS No: 7184-99-8
• Molecular Formula: C₉H₁₀O₃S
• Molecular Weight: 198.2389
• MDL: MFCD01048822
• CID: 1085797
• PubChem ID: 607758

4-(2-Hydroxyethyl)thiobenzoic Acid Properties

Names and Identifiers

• 4-((2-Hydroxyethyl)thio)benzoic acid
• 4-[(2-Hydroxyethyl)sulfanyl]benzoic acid
• 4-[(2-Hydroxyethyl)thio]benzoic acid
• < 2-Hydroxy-ethylimino> -acetylaceton
• 2-(4-carboxyphenylmercapto)ethanol
• 2,4-Pentandion-2-hydroxyethylimin
• 2-Pentanone, 4-[(2-hydroxyethyl)imino]-
• 4-(2-hydroxy-ethylamino)-pent-3-
• 4-(2-hydroxyethylimino)pent-2-en-2-ol
• 4-(2-hydroxyethylimino)pentane-2-one
• 4-(2-Hydroxy-ethylsulfanyl)-benzoic acid
• 4-[(2-hydroxyethyl)thio]benzoic acid(SALTDATA: FREE)
• 4-< 2-Hydroxy-aethylmercapto> -benzoesaeure
• acetylacetone mono-{2-hydroxy-ethylimine}
• acetylacetoneethanolimine
• CTK2H2707
• SB85075
• 7184-99-8
• CS-0315637
• 4-(2-hydroxyethylthio)benzoic acid
• Z56811526
• 4-[2-Hydroxyethyl)thio]benzoic acid
• 4-[(2-Hydroxyethyl)sulfanyl]benzoic acid #
• MFCD01048822
• 4-((2-Hydroxyethyl)thio)benzoicacid
• LS-10408
• Oprea1_500425
• Oprea1_579104
• SCHEMBL1018288
• 4-(2-hydroxyethylsulfanyl)benzoic acid
• AT24957
• AKOS000245616
• Benzoic acid, 4-[(2-hydroxyethyl)thio]-
• ALBB-029464
• STK033125

• MDL： MFCD01048822
• InChIKey： NMWAITMVPVIPGG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O3S/c10-5-6-13-8-3-1-7(2-4-8)9(11)12/h1-4,10H,5-6H2,(H,11,12)
• SMILES： C1=C(C=CC(=C1)SCCO)C(=O)O

Computed Properties

• Exact Mass: 198.03506535g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 198.03506535g/mol
• Heavy Atom Count: 13
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• LogP: 1.46920
• PSA: 82.83000
• Boiling Point: 398.4±27.0 °C at 760 mmHg
• Melting Point: Not available
• Flash Point: 152.4±25.9 °C
• Color/Form: NA
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives